Cas no 182191-18-0 (Benzoic acid, 2-fluoro-4-(trans-4-pentylcyclohexyl)-, 3,4,5-trifluorophenylester)

Benzoic acid, 2-fluoro-4-(trans-4-pentylcyclohexyl)-, 3,4,5-trifluorophenylester structure
182191-18-0 structure
Product name:Benzoic acid, 2-fluoro-4-(trans-4-pentylcyclohexyl)-, 3,4,5-trifluorophenylester
CAS No:182191-18-0
MF:C24H26F4O2
MW:422.455661296844
CID:1374344

Benzoic acid, 2-fluoro-4-(trans-4-pentylcyclohexyl)-, 3,4,5-trifluorophenylester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-fluoro-4-(trans-4-pentylcyclohexyl)-, 3,4,5-trifluorophenylester
    • Benzoic acid, 2-fluoro-4-(trans-4-pentylcyclohexyl)-, 3,4,5-trifluorophenyl ester
    • Inchi: 1S/C24H26F4O2/c1-2-3-4-5-15-6-8-16(9-7-15)17-10-11-19(20(25)12-17)24(29)30-18-13-21(26)23(28)22(27)14-18/h10-16H,2-9H2,1H3/t15-,16-
    • InChI Key: SOPJTOJYONWNMX-WKILWMFISA-N
    • SMILES: C(OC1=CC(F)=C(F)C(F)=C1)(=O)C1=CC=C([C@@H]2CC[C@@H](CCCCC)CC2)C=C1F

Computed Properties

  • Exact Mass: 422.18698

Experimental Properties

  • Density: 1.180±0.06 g/cm3(Predicted)
  • Boiling Point: 477.0±45.0 °C(Predicted)
  • PSA: 26.3

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